![molecular formula C6H15ClNO5P B6185537 3-[ethyl(phosphonomethyl)amino]propanoic acid hydrochloride CAS No. 2624140-19-6](/img/no-structure.png)
3-[ethyl(phosphonomethyl)amino]propanoic acid hydrochloride
Overview
Description
3-[Ethyl(phosphonomethyl)amino]propanoic acid hydrochloride, also known as 3-EPMPA HCl, is an organic compound that can be used as a reagent in various scientific and laboratory experiments. It is a white crystalline solid, soluble in water and ethanol, and has a melting point of 170-175 °C. 3-EPMPA HCl has a variety of applications in scientific research, including as a reagent for the synthesis of other compounds and as a biochemical tool for studying the mechanism of action of various biological processes.
Scientific Research Applications
3-[ethyl(phosphonomethyl)amino]propanoic acid hydrochloride HCl can be used as a reagent in various scientific and laboratory experiments. It is used in the synthesis of other compounds, such as 2,3-dihydroxypropanoic acid, which is used in the synthesis of antifungal drugs. It is also used as a biochemical tool for studying the mechanism of action of various biological processes, such as the inhibition of protein kinases, which are enzymes involved in the regulation of cellular processes.
Mechanism of Action
3-[ethyl(phosphonomethyl)amino]propanoic acid hydrochloride HCl has been found to act as an inhibitor of protein kinases, which are enzymes involved in the regulation of cellular processes. It binds to the active site of the enzyme, preventing the enzyme from binding to its substrate and thus inhibiting its activity. The mechanism of action of 3-[ethyl(phosphonomethyl)amino]propanoic acid hydrochloride HCl is still being studied, but it is thought to involve the formation of a covalent bond between the compound and the enzyme.
Biochemical and Physiological Effects
3-[ethyl(phosphonomethyl)amino]propanoic acid hydrochloride HCl has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of protein kinases, which are involved in the regulation of cellular processes. It has also been found to inhibit the growth of certain bacteria, and has been used in the treatment of some types of cancer. In addition, it has been found to have anti-inflammatory and anti-allergic effects.
Advantages and Limitations for Lab Experiments
The use of 3-[ethyl(phosphonomethyl)amino]propanoic acid hydrochloride HCl in laboratory experiments has several advantages, including its low cost, its solubility in water and ethanol, and its ability to be used as a reagent in the synthesis of other compounds. However, it also has some limitations, such as its low solubility in organic solvents, its instability at temperatures above 175 °C, and its potential to cause irritation to the skin and eyes.
Future Directions
The use of 3-[ethyl(phosphonomethyl)amino]propanoic acid hydrochloride HCl in scientific research is still in its early stages, and there are many potential future directions for its use. These include further research into its mechanism of action, its potential use in the development of new drugs, and its potential use in the study of other biological processes. In addition, further research could be done into its potential use as a reagent in the synthesis of other compounds, as well as its potential use in the development of new analytical techniques.
Synthesis Methods
3-[ethyl(phosphonomethyl)amino]propanoic acid hydrochloride HCl can be synthesized from ethylphosphonic acid and ethyl aminopropanoic acid in an acid-catalyzed reaction. The reaction is carried out in an aqueous solution at a temperature of 70-80 °C. The reaction is then quenched with hydrochloric acid to produce a white crystalline solid of 3-[ethyl(phosphonomethyl)amino]propanoic acid hydrochloride HCl.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-[ethyl(phosphonomethyl)amino]propanoic acid hydrochloride involves the reaction of ethyl bromoacetate with diethyl phosphite to form ethyl (diethylphosphono)acetate. This intermediate is then reacted with methylamine to form N-methyl-N-(ethylphosphonomethyl)glycine, which is subsequently hydrolyzed to yield 3-[ethyl(phosphonomethyl)amino]propanoic acid. The final step involves the addition of hydrochloric acid to form the hydrochloride salt of the compound.", "Starting Materials": [ "Ethyl bromoacetate", "Diethyl phosphite", "Methylamine", "Sodium hydroxide", "Hydrochloric acid" ], "Reaction": [ { "Reactants": "Ethyl bromoacetate, Diethyl phosphite", "Conditions": "Heating in the presence of a base", "Products": "Ethyl (diethylphosphono)acetate" }, { "Reactants": "Ethyl (diethylphosphono)acetate, Methylamine", "Conditions": "Heating", "Products": "N-methyl-N-(ethylphosphonomethyl)glycine" }, { "Reactants": "N-methyl-N-(ethylphosphonomethyl)glycine", "Conditions": "Hydrolysis with sodium hydroxide", "Products": "3-[ethyl(phosphonomethyl)amino]propanoic acid" }, { "Reactants": "3-[ethyl(phosphonomethyl)amino]propanoic acid", "Conditions": "Addition of hydrochloric acid", "Products": "3-[ethyl(phosphonomethyl)amino]propanoic acid hydrochloride" } ] } | |
CAS RN |
2624140-19-6 |
Product Name |
3-[ethyl(phosphonomethyl)amino]propanoic acid hydrochloride |
Molecular Formula |
C6H15ClNO5P |
Molecular Weight |
247.6 |
Purity |
95 |
Origin of Product |
United States |
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